Cas no 62128-83-0 (3-(difluoromethoxy)phenylhydrazine)

3-(Difluoromethoxy)phenylhydrazine is a fluorinated phenylhydrazine derivative with applications in pharmaceutical and agrochemical synthesis. The difluoromethoxy (–OCF₂H) group enhances metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. This reagent serves as a versatile intermediate in the preparation of heterocycles, such as indoles and pyrazoles, through cyclization reactions. Its electron-withdrawing substituent can influence reaction selectivity and improve yields in certain transformations. The compound is typically handled under inert conditions due to the reactivity of the hydrazine moiety. Suitable for controlled functionalization, it offers a balance between stability and reactivity for targeted synthetic applications.

3-(difluoromethoxy)phenylhydrazine structure

62128-83-0 structure

Product Name:3-(difluoromethoxy)phenylhydrazine

CAS No:62128-83-0

MF:C₇H₈F₂N₂O

MW:174.148028373718

MDL:MFCD09972300

CID:457081

PubChem ID:4181522

Update Time:2025-06-08

3-(difluoromethoxy)phenylhydrazine Chemical and Physical Properties

Names and Identifiers

- Hydrazine, [3-(difluoromethoxy)phenyl]-
- [3-(difluoromethoxy)phenyl]hydrazine
- 3-(difluoromethoxy)phenylhydrazine
- DTXSID10400390
- BB 0262600
- 62128-83-0
- CS-0255905
- MSEQTPQCVUHAHA-UHFFFAOYSA-N
- EN300-276341
- SCHEMBL18884385
- AKOS006334716
- (3-(Difluoromethoxy)phenyl)hydrazine
- MDL： MFCD09972300
- Inchi： 1S/C7H8F2N2O/c8-7(9)12-6-3-1-2-5(4-6)11-10/h1-4,7,11H,10H2
- InChI Key： MSEQTPQCVUHAHA-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=CC(=C1)NN)F

Computed Properties

Exact Mass: 174.06054
Monoisotopic Mass: 174.06046921g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 47.3Å²

Experimental Properties

PSA: 47.28

3-(difluoromethoxy)phenylhydrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1326575-1g	(3-(Difluoromethoxy)phenyl)hydrazine	62128-83-0	98%	1g	￥5698.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1326575-5g	(3-(Difluoromethoxy)phenyl)hydrazine	62128-83-0	98%	5g	￥14238.00	2024-05-06
Enamine	EN300-276341-0.05g	[3-(difluoromethoxy)phenyl]hydrazine	62128-83-0	95.0%	0.05g	$587.0	2025-03-20
Enamine	EN300-276341-0.1g	[3-(difluoromethoxy)phenyl]hydrazine	62128-83-0	95.0%	0.1g	$615.0	2025-03-20
Enamine	EN300-276341-0.25g	[3-(difluoromethoxy)phenyl]hydrazine	62128-83-0	95.0%	0.25g	$642.0	2025-03-20
Enamine	EN300-276341-0.5g	[3-(difluoromethoxy)phenyl]hydrazine	62128-83-0	95.0%	0.5g	$671.0	2025-03-20
Enamine	EN300-276341-1.0g	[3-(difluoromethoxy)phenyl]hydrazine	62128-83-0	95.0%	1.0g	$699.0	2025-03-20
Enamine	EN300-276341-2.5g	[3-(difluoromethoxy)phenyl]hydrazine	62128-83-0	95.0%	2.5g	$1370.0	2025-03-20
Enamine	EN300-276341-5.0g	[3-(difluoromethoxy)phenyl]hydrazine	62128-83-0	95.0%	5.0g	$2028.0	2025-03-20
Enamine	EN300-276341-10.0g	[3-(difluoromethoxy)phenyl]hydrazine	62128-83-0	95.0%	10.0g	$3007.0	2025-03-20